Cas no 16042-25-4 (1H-Imidazole-2-carboxylic Acid)

1H-Imidazole-2-carboxylic Acid structure
16042-25-4 structure
Product Name:1H-Imidazole-2-carboxylic Acid
CAS No:16042-25-4
MF:C4H4N2O2
MW:112.086760520935
MDL:MFCD00270816
CID:50297
PubChem ID:574321
Update Time:2025-09-21

1H-Imidazole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Imidazolecarboxylic acid
    • 2-Imidazolecarboxylic Acid Hydrate
    • 1H-imidazole-2-carboxylic acid
    • Imidazole-2-carboxylic Acid
    • Imidazole-2-carboxylicacid (8CI)
    • 2-Imidazocarboxylic acid
    • imidazolecarboxylic
    • SCHEMBL41312
    • Imidazole-2-carboxylic acid, AldrichCPR
    • FT-0649181
    • 2-IMIDAZOLECARBOXYLICACID
    • Q27285519
    • NS00057058
    • A3548
    • O9G6515VC1
    • CS-W002590
    • CHEMBL1789772
    • DTXSID70341598
    • 1H-Imidazol-2-ylcarboxylic acid
    • 16042-25-4
    • 1H-Imidazaole-2-carboxylic acid
    • I1008
    • AM20080434
    • MFCD00270816
    • 1H-imidazol-2-carbonsäure
    • AC-907/34115015
    • CL2211
    • I0867
    • UNII-O9G6515VC1
    • AC-23196
    • imidazolium-2-carboxylate
    • 1-H-imidazole-2-carboxylic acid
    • AKOS006228221
    • SY007870
    • BB 0259355
    • W-205862
    • EN300-97870
    • PS-4742
    • 1H-Imidazole-2-carboxylic acid,98%
    • DTXCID90292679
    • DB-019203
    • 1H-Imidazole-2-carboxylic Acid
    • MDL： MFCD00270816
    • Inchi： 1S/C4H4N2O2/c7-4(8)3-5-1-2-6-3/h1-2H,(H,5,6)(H,7,8)
    • InChI Key： KYWMCFOWDYFYLV-UHFFFAOYSA-N
    • SMILES： OC(C1=NC=CN1)=O

Computed Properties

  • Exact Mass: 112.02700
  • Monoisotopic Mass: 112.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.1
  • Topological Polar Surface Area: 66A^2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.524
  • Melting Point: 164°C(dec.)(lit.)
  • Boiling Point: 407.9°C at 760 mmHg
  • Flash Point: 200.5℃
  • Refractive Index: 1.616
  • PSA: 65.98000
  • LogP: 0.10790
  • λmax: 247(lit.)
  • Solubility: Not determined

1H-Imidazole-2-carboxylic Acid Security Information

1H-Imidazole-2-carboxylic Acid Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1H-Imidazole-2-carboxylic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16042-25-4)2-咪唑甲酸
Order Number:LE26657992
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16042-25-4)1H-Imidazole-2-carboxylic Acid
Order Number:A3548
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):318.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:16042-25-4)2-咪唑甲酸
LE26657992
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:16042-25-4)1H-Imidazole-2-carboxylic Acid
A3548
Purity:99%
Quantity:100g
Price ($):318.0
Email